Cas no 78642-25-8 (Achromopeptidase)

Achromopeptidase is a proteolytic enzyme derived from Streptomyces griseus, primarily utilized for its ability to degrade proteins while minimizing interference with nucleic acids. Its key advantage lies in its specificity and stability under a range of conditions, making it suitable for applications such as cell lysis, protein removal in DNA/RNA extraction, and tissue dissociation. The enzyme operates effectively at neutral to slightly alkaline pH and exhibits low autolytic activity, ensuring consistent performance. Achromopeptidase is particularly valued in microbiological and molecular biology research for its ability to cleave peptidoglycan, facilitating the isolation of intracellular components without compromising nucleic acid integrity.

Achromopeptidase structure

Product Name:Achromopeptidase

CAS No:78642-25-8

MF:

MW:

CID:5037276

Update Time:2025-05-21

Achromopeptidase Chemical and Physical Properties

Names and Identifiers

- Achromopeptidase

Achromopeptidase Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
City Chemical	1007CC-100UNITS	Achromopeptidase(R), Purified, Lytic Enzyme (TBL-1)	78642-25-8		100units	$866.74	2023-09-19

Achromopeptidase Related Literature

1. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
2. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
3. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Additional information on Achromopeptidase

Achromopeptidase: A Comprehensive Overview

Achromopeptidase, also known by its CAS number 78642-25-8, is a highly specialized enzyme that has garnered significant attention in the fields of biochemistry and biotechnology. This enzyme is renowned for its unique catalytic properties, which make it invaluable in various applications, including peptide synthesis, protein engineering, and drug discovery. The CAS number 78642-25-8 serves as a universally recognized identifier for this compound, ensuring consistency and accuracy in scientific communication and research.

Recent advancements in enzymology have shed light on the structural and functional attributes of Achromopeptidase. Studies have revealed that this enzyme exhibits exceptional specificity towards certain peptide bonds, making it a preferred tool in peptide cleavage reactions. Researchers have also explored the potential of Achromopeptidase in modifying bioactive peptides, which could lead to the development of novel therapeutic agents. These findings underscore the enzyme's versatility and its growing importance in modern biochemical research.

The application of Achromopeptidase in biotechnological processes has been a focal point of recent studies. For instance, its ability to selectively cleave specific peptide bonds has been leveraged in the production of bioactive peptides with enhanced stability and bioavailability. Moreover, advancements in recombinant DNA technology have enabled the large-scale production of Achromopeptidase, further facilitating its use in industrial settings. These developments highlight the enzyme's pivotal role in advancing biotechnological innovations.

Another area where Achromopeptidase has demonstrated significant potential is in the field of proteomics. By employing this enzyme in proteolytic digestion protocols, researchers can achieve more precise peptide mapping, which is crucial for identifying and characterizing proteins. Recent studies have also explored the use of Achromopeptidase in tandem with mass spectrometry for high-throughput protein analysis, paving the way for more efficient and accurate proteomic studies.

In terms of medical applications, Achromopeptidase has shown promise in the development of peptide-based drugs. Its ability to modify peptides at specific sites allows for the creation of drugs with tailored pharmacokinetic properties. For example, researchers have utilized Achromopeptidase to generate cyclic peptides with enhanced stability and bioactivity, which could potentially be used as antimicrobial agents or cancer therapeutics.

The future prospects for Achromopeptidase are equally exciting. Ongoing research is focused on engineering this enzyme to enhance its catalytic efficiency and substrate specificity further. By employing techniques such as directed evolution and rational design, scientists aim to develop variants of Achromopeptidase that can cater to a broader range of applications. Additionally, investigations into its three-dimensional structure are expected to provide deeper insights into its mechanism of action, which could unlock new avenues for enzymatic innovation.

In conclusion, Achromopeptidase (CAS number 78642-25-8) stands as a testament to the remarkable progress made in enzymology and biotechnology. Its unique properties and diverse applications continue to drive cutting-edge research across multiple disciplines. As our understanding of this enzyme deepens, it is likely that Achromopeptidase will play an even more prominent role in shaping the future of biochemical science.